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Compound of Interest

Compound Name: (R)-(+)-2-Bromopropionic acid

Cat. No.: B167591

An In-depth Technical Guide to the Physical Properties of (R)-(+)-2-Bromopropionic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of (R)-
(+)-2-Bromopropionic acid, a chiral building block significant in pharmaceutical and
agrochemical synthesis. The information is presented to support research and development
activities, with a focus on clarity, data accessibility, and experimental context.

Core Physical and Chemical Properties

(R)-(+)-2-Bromopropionic acid, also known by its IUPAC name (2R)-2-bromopropanoic acid,
IS a colorless to light yellow liquid at room temperature.[1][2] It is a chiral carboxylic acid widely
used as an intermediate in organic synthesis.[3][4] The following table summarizes its key
physical properties for easy reference and comparison.
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Property Value

IUPAC Name 2-bromopropanoic acid[1][5]

Synonyms (R)-Z-Bromopr(-)pan-oic acid, (+)-2-
Bromopropanoic acid[6]

CAS Number 10009-70-8[6]

Molecular Formula C3HsBrOz[6]

Molecular Weight 152.97 g/mol [5]

Appearance Colorless to light yellow liquid[1][2][3]

Melting Point 25 °C[5][6]

Boiling Point 203 °C (at standard pressure)[3][6][7]

Density 1.692 g/mL at 20 °C[6]

Refractive Index (n20/D)

1.475[6]

Specific Rotation ([a]20/D)

+26 £2° (neat)

pKa

2.97 (at 25 °C)[7], 3.00 = 0.10 (Predicted)[6]

Solubility

Soluble in water; miscible with alcohol, ether,
and chloroform.[1][3][4]

Storage Temperature

2-8°C[6]

Experimental Protocols

The accurate determination of physical properties is critical for compound identification, purity

assessment, and process development. Below are detailed methodologies for key

experimental procedures.

Determination of Melting Point

The melting point is a fundamental property used to identify a substance and assess its purity.

Impurities typically lower and broaden the melting point range.[8][9]
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Methodology:

o Sample Preparation: A small amount of the crystalline solid is placed in a capillary tube,
which is then sealed at one end.[8] The sample is packed down to a height of 1-2 mm.[8]

o Apparatus: A melting point apparatus, which consists of a heating block or an oil bath and a
thermometer or a digital temperature sensor, is used.[8]

e Procedure:

[¢]

The capillary tube is placed in the heating block of the apparatus.

o The sample is heated at a steady, slow rate (e.g., 2 °C per minute) near the expected
melting point to ensure thermal equilibrium.[9]

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire sample becomes a clear liquid is recorded as the end
of the melting range.[9]

o Mixed Melting Point for Purity: To confirm the identity of a compound, a mixed melting point
can be determined. A 50:50 mixture of the unknown sample with a known reference standard
is prepared.[9] If the melting point of the mixture is sharp and identical to the known
compound, the unknown is likely the same substance. A depressed and broadened melting
range indicates the samples are different.[9]

Determination of Specific Rotation

Specific rotation is a characteristic property of a chiral compound and is measured using a
polarimeter. It is defined as the observed angle of optical rotation when plane-polarized light
passes through a sample of a specific path length and concentration.[10]

Methodology:

o Sample Preparation: A solution of the chiral compound is prepared by accurately weighing
the substance and dissolving it in a known volume of an appropriate achiral solvent. For a
neat liquid like (R)-(+)-2-Bromopropionic acid, the pure liquid is used directly.
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e Apparatus: A polarimeter is used. This instrument consists of a light source (typically a
sodium lamp, 589 nm), a polarizer, a sample tube, an analyzer, and a detector.[10][11]

e Procedure:

o The polarimeter is calibrated by filling the sample tube with the pure solvent (or air for a
neat sample) and setting the reading to zero.

o The sample tube is then filled with the prepared solution or the neat liquid, ensuring no air
bubbles are present.[11]

o The tube is placed in the polarimeter.

o The analyzer is rotated until the light intensity is at a minimum or maximum, and the
observed angle of rotation (0) is recorded.[10]

o Calculation: The specific rotation [a] is calculated using the formula: [a] = a/ (I x ¢) where:
o ais the observed rotation in degrees.
o |is the path length of the sample tube in decimeters (dm).
o c is the concentration of the solution in g/mL (or density for a neat liquid).[11]

Visualizations: Workflows and Logic

The following diagrams illustrate logical and experimental workflows relevant to the
characterization of (R)-(+)-2-Bromopropionic acid.
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Compound Characterization Workflow
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Caption: A logical workflow for the comprehensive characterization of a chemical sample.
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Mixed Melting Point Experimental Workflow
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Caption: A workflow diagram for purity assessment using the mixed melting point technique.

© 2025 BenchChem. All rights reserved.

6/9

Tech Support


https://www.benchchem.com/product/b167591?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Polarimetry Experimental Workflow
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Caption: A step-by-step workflow for determining the specific rotation of a chiral compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b167591?utm_src=pdf-custom-synthesis
https://www.solubilityofthings.com/2-bromopropanoic-acid
https://www.spectrumchemical.com/cas/10009-70-8
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2260767.htm
http://www.sonalplasrubind.com/2-bromopropionic-acid-2786133.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromopropionic-acid
https://www.lookchem.com/404.htm
https://www.chembk.com/en/chem/2-Bromopropanoic%20acid
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.iajps.com/wp-content/uploads/2024/07/02.IAJPS02072024.pdf
https://www.youtube.com/watch?v=wBjAwhZKpYE
https://www.benchchem.com/product/b167591#physical-properties-of-r-2-bromopropionic-acid
https://www.benchchem.com/product/b167591#physical-properties-of-r-2-bromopropionic-acid
https://www.benchchem.com/product/b167591#physical-properties-of-r-2-bromopropionic-acid
https://www.benchchem.com/product/b167591#physical-properties-of-r-2-bromopropionic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b167591?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

